Cas no 2045223-90-1 (3-Pyridinol, 2-amino-5-(3-methylphenyl)-)

• Product Name: 3-Pyridinol, 2-amino-5-(3-methylphenyl)-
• CAS No: 2045223-90-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD32692845
• CID: 4782390
• Update Time: 2025-06-29

3-Pyridinol, 2-amino-5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 2-amino-5-(3-methylphenyl)-

• MDL： MFCD32692845
• Inchi： 1S/C12H12N2O/c1-8-3-2-4-9(5-8)10-6-11(15)12(13)14-7-10/h2-7,15H,1H3,(H2,13,14)
• InChI Key： BZFMKENZLRCPKM-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=CC(C)=C2)C=C1O

Additional information on 3-Pyridinol, 2-amino-5-(3-methylphenyl)-

3-Pyridinol, 2-amino-5-(3-methylphenyl)- (CAS No. 2045223-90-1): An Emerging Compound in Medicinal Chemistry

3-Pyridinol, 2-amino-5-(3-methylphenyl)- (CAS No. 2045223-90-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-Pyridinol, 2-amino-5-(3-methylphenyl)-.

Chemical Structure and Properties

The chemical structure of 3-Pyridinol, 2-amino-5-(3-methylphenyl)- is characterized by a pyridine ring with a hydroxyl group at the 3-position, an amino group at the 2-position, and a 3-methylphenyl substituent at the 5-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule. The presence of the hydroxyl group enhances the compound's solubility in polar solvents, while the amino group provides opportunities for hydrogen bonding and interaction with biological targets. The 3-methylphenyl substituent adds steric bulk and hydrophobicity, which can influence the compound's binding affinity and selectivity.

The molecular formula of 3-Pyridinol, 2-amino-5-(3-methylphenyl)- is C₁₄H₁₄N₂O, with a molecular weight of approximately 226.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of 3-Pyridinol, 2-amino-5-(3-methylphenyl)- can be achieved through various synthetic routes. One common approach involves the reaction of a suitable pyridine derivative with an appropriate electrophile followed by functional group modifications. For instance, starting from 3-hydroxy-2-chloropyridine, one can introduce the amino group via amination reactions using ammonia or primary amines. The subsequent coupling with a 3-methylphenylboronic acid or its derivatives can be accomplished using palladium-catalyzed cross-coupling reactions such as Suzuki coupling.

An alternative synthetic route involves the construction of the pyridine ring through cyclization reactions. For example, starting from an appropriate diamine or amino alcohol precursor, one can form the pyridine ring via intramolecular cyclization under suitable conditions. This method offers flexibility in terms of substituent placement and can be tailored to produce various analogs of 3-Pyridinol, 2-amino-5-(3-methylphenyl)-.

Biological Activities and Therapeutic Potential

3-Pyridinol, 2-amino-5-(3-methylphenyl)- has been investigated for its potential therapeutic applications in several areas of medicinal chemistry. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In cancer research, 3-Pyridinol, 2-amino-5-(3-methylphenyl)- has been found to inhibit the activity of protein kinases involved in cell proliferation and survival pathways. Specifically, it has shown promising results in inhibiting the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2), which are overexpressed in many types of cancer cells. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells.

In neurodegenerative disorders such as Alzheimer's disease (AD), 3-Pyridinol, 2-amino-5-(3-methylphenyl)- has been studied for its ability to modulate beta-secretase (BACE1), an enzyme responsible for producing beta-amyloid peptides that form plaques in the brain. By inhibiting BACE1 activity, this compound has the potential to reduce beta-amyloid production and alleviate symptoms associated with AD.

Clinical Trials and Future Prospects

The promising preclinical results with 3-Pyridinol, 2-amino-5-(3-methylphenyl)- have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and tolerability of this compound in humans. Preliminary data from these trials have shown that 3-Pyridinol, 2-amino-5-(3-methylphenyl)- is well-tolerated at therapeutic doses with minimal side effects.

If these early-stage trials continue to show positive outcomes, more advanced clinical trials will be initiated to assess the efficacy of this compound in treating specific diseases such as cancer and neurodegenerative disorders. The unique combination of structural features and biological activities makes 3-Pyridinol, 2-amino-5-(3-methylphenyl)- a promising candidate for further development as a therapeutic agent.

Conclusion

3-Pyridinol, 2-amino-5-(3-methylphenyl)- (CAS No. 2045223-90-1) is a novel compound with significant potential in medicinal chemistry due to its unique chemical structure and biological activities. Its ability to inhibit key enzymes involved in disease pathways makes it a promising candidate for therapeutic applications in areas such as cancer and neurodegenerative disorders. Ongoing research and clinical trials will further elucidate its therapeutic potential and pave the way for its development as a valuable drug candidate.